molecular formula C13H21NO4 B6235625 2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid CAS No. 2137637-18-2

2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid

Cat. No. B6235625
CAS RN: 2137637-18-2
M. Wt: 255.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid” is a chemical compound. It has a molecular weight of 231.25 . The compound is stored at room temperature and is available in powder form . The IUPAC name for this compound is 2-(1-(tert-butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid .


Synthesis Analysis

The synthesis of this compound could involve the use of the tert-butyloxycarbonyl (BOC) group, which is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17NO5/c1-9(2,3)16-8(14)11-5-10(15,6-11)4-7(12)13/h15H,4-6H2,1-3H3,(H,12,13) . This code provides a unique representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid' involves the protection of the amine group, followed by the formation of the azetidine ring and subsequent deprotection to obtain the final product.", "Starting Materials": ["Cyclopropylamine", "tert-Butyl chloroformate", "Sodium hydride", "Acetic anhydride", "Acetic acid", "Methanol", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate"], "Reaction": ["Step 1: Protection of the amine group by reacting cyclopropylamine with tert-butyl chloroformate in the presence of sodium hydride to obtain N-tert-butoxycarbonyl-cyclopropylamine.", "Step 2: Formation of the azetidine ring by reacting N-tert-butoxycarbonyl-cyclopropylamine with acetic anhydride in the presence of methanol to obtain 2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid.", "Step 3: Deprotection of the tert-butoxycarbonyl group by reacting 2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid with hydrochloric acid in the presence of diethyl ether and sodium bicarbonate to obtain the final product, 2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid."] }

CAS RN

2137637-18-2

Product Name

2-{1-[(tert-butoxy)carbonyl]-3-cyclopropylazetidin-3-yl}acetic acid

Molecular Formula

C13H21NO4

Molecular Weight

255.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.